Cas no 21731-96-4 (5-amino-N-methyl-1H-1,2,4-triazole-1-carbothioamide)

• Product Name: 5-amino-N-methyl-1H-1,2,4-triazole-1-carbothioamide
• CAS No: 21731-96-4
• MF: C₄H₇N₅S
• MW: 157.196877717972
• CID: 911996
• PubChem ID: 3264839
• Update Time: 2025-04-19

5-amino-N-methyl-1H-1,2,4-triazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-methyl-1H-1,2,4-triazole-1-carbothioamide
• 5-amino-N-methyl-1,2,4-triazole-1-carbothioamide
• 1H-1,2,4-triazole-1-carboximidothioic acid, 5-amino-N-methyl-
• 5-amino-N-methyl-1H-1,2,4-triazole-1-carbimidothioic acid
• 21731-96-4
• FKESNZJQUNGGRC-UHFFFAOYSA-N
• CHEMBL322630
• SCHEMBL9043574
• DTXSID60390818
• NSC-144738
• 1-(methylaminothioformyl)-5-amino-1,2,4-triazole
• NSC144738
• 5-Amino-1-[methylamino(thiocarbonyl)]-1H-1,2,4-triazole

• Inchi： 1S/C4H7N5S/c1-6-4(10)9-3(5)7-2-8-9/h2H,1H3,(H,6,10)(H2,5,7,8)
• InChI Key： FKESNZJQUNGGRC-UHFFFAOYSA-N
• SMILES： S=C(NC)N1C(N)=NC=N1

Computed Properties

• Exact Mass: 157.04241
• Monoisotopic Mass: 157.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 348.7°C at 760 mmHg
• Flash Point: 164.7°C
• Refractive Index: 1.769
• PSA: 68.76
• LogP: 0.18480